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Compound of Interest

Compound Name: Cholesterol Hydrogen Phthalate
CAS No.: 6732-01-0
Cat. No.: B1581151

Get Quote

Executive Summary

Cholesterol Hydrogen Phthalate (CHP) (CAS: 6732-01-0), also known as cholesteryl
hydrogen phthalate, is a mono-ester derivative of cholesterol and phthalic acid.[1][2] It serves
as a critical model compound in the study of cholesteric (chiral nematic) liquid crystals and has
emerged as a functional building block in pH-sensitive drug delivery systems.

This guide provides a rigorous analysis of its molecular geometry, stereochemical
configuration, and supramolecular behavior. It is designed for researchers requiring high-fidelity
structural data for crystallographic studies, pharmaceutical formulation, or liquid crystal
engineering.[1][2]

Molecular Architecture & Connectivity

CHP is an amphiphilic molecule composed of a rigid, hydrophobic steroid nucleus fused to a
planar, aromatic phthalic acid moiety via an ester linkage.
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Structural Components

Component

Description

Function

Steroid Nucleus

Tetracyclic

cyclopenta[a]phenanthrene

ring system (Rings A, B, C, D).

[1](2]

Provides structural rigidity and
chirality.[3][4]

Iso-octyl hydrocarbon chain at

Contributes to hydrophobic

Side Chain interactions and liquid crystal
C17.[1][2] .
mesophase stability.
] Ester bond at C3 ( Connects the sterol to the
Linker )
_orientation). aromatic headgroup.
Provides a free carboxylic acid
o-Carboxybenzoy! group for hydrogen bonding and pH
Headgroup sensitivity (

(Phthalate mono-ester).[1][2]

)-[11[2]

Stereochemical Configuration

The biological activity and liquid crystalline properties of CHP are dictated by its specific

stereochemistry. The molecule retains the intrinsic chirality of the cholesterol backbone.

» Chiral Centers: 8 distinct stereocenters.[1][2]

» Absolute Configuration:

e Conformation:

o Ring A: Chair conformation.[1] The C3-ester bond is in the equatorial position (

), minimizing 1,3-diaxial interactions.[1][2]

o Ring B: Half-chair (due to the C5=C6 double bond).[1][2]
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o Ring C: Chair.[1][2]
o Ring D: Envelope.

o Phthalate Moiety: The aromatic ring is planar. The free carboxylic acid group typically
forms intermolecular hydrogen bonds, leading to dimer formation in the crystalline state.

Supramolecular Organization: The Cholesteric
Phase

CHP is the archetypal "cholesteric" liquid crystal.[4] Unlike nematic phases where molecules
align parallel to a director, CHP molecules organize into a helical superstructure due to the
chirality of the steroid backbone.

Helical Twist Mechanism[1][2]
o Layering: Molecules align in pseudo-layers with a preferred orientation (director,
).[1][2]

o Twist: As one moves perpendicular to the layers, the director rotates by a fixed angle,
forming a helix.

e Pitch (

): The distance required for the director to rotate

. The pitch is temperature-dependent, causing the material to selectively reflect light of
different wavelengths (thermochromism).

Visualization of Structural Hierarchy

The following diagram illustrates the transition from molecular connectivity to supramolecular
assembly.
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Figure 1: Structural hierarchy of CHP, from chemical synthesis to liquid crystalline assembly.[1]

[2]

Synthesis & Purification Protocol

Objective: Synthesize high-purity Cholesteryl Hydrogen Phthalate via ring-opening
esterification of phthalic anhydride.

Materials
e Reactants: Cholesterol (>99%), Phthalic Anhydride.[1][2]

» Solvent/Catalyst: Pyridine (anhydrous).[1][2]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1581151/docs?utm_src=pdf-body-img#technical-guide-molecular-architecture-stereochemistry-of-cholesterol-hydrogen-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-Hydrogen-Phthalate
https://fluorochem.co.uk/product/F624478/
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-Hydrogen-Phthalate
https://fluorochem.co.uk/product/F624478/
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-Hydrogen-Phthalate
https://fluorochem.co.uk/product/F624478/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Workup: Hydrochloric acid (10%), Ethyl Acetate, Ethanol (for recrystallization).[1][2]

Step-by-Step Methodology

» Reaction Setup:

o Dissolve 0.01 mol of cholesterol and 0.012 mol of phthalic anhydride in 20 mL of
anhydrous pyridine.

o Critical Control: Ensure glassware is dry to prevent hydrolysis of the anhydride.
e Reflux:
o Heat the mixture to reflux (
C) for 4-6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).[1][2]
e Quenching:
o Cool the reaction mixture to room temperature.

o Pour into 100 mL of ice-cold 10% HCI with vigorous stirring. The pyridine forms a water-
soluble salt, precipitating the crude ester.

o Extraction:
o Extract the precipitate with Ethyl Acetate (
mL).
o Wash the organic layer with water and brine to remove residual acid.
o Dry over anhydrous
and evaporate the solvent.
 Purification (Recrystallization):

o Dissolve the crude solid in hot ethanol.
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o Allow to cool slowly to room temperature, then to

C.

o Filter the white crystalline needles.
o Target Yield: 60-80%.

o Target Melting Point:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""
class="inline ng-star-inserted">

C.[1][2]
Synthesis Workflow Diagram
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Figure 2: Operational workflow for the synthesis and purification of CHP.[1][2]

Analytical Characterization

To validate the structure and purity of the synthesized CHP, the following spectral signatures
must be confirmed.
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Technique Parameter Diagnostic Signal Interpretation

Carboxylic acid O-H

FT-IR O-H Stretch

(Broad) (Phthalate).[1][2][5]
C=0 Stretch Ester carbonyl.

Carboxylic acid
C=0I1][2][5] Stretch carbonyl (H-bonded).

[1](21[5]

H3 proton (shifted
NMR 3.9 ppm Multiplet downfield due to
ester).[1][2]

Multivlet Aromatic protons
ultiple
7.5-7.9 ppm P (Phthalate ring).[1][2]

Distorted Triolet Olefinic proton at C6.
istorted Triple
5.4 ppm p (2]

Molecular ion peak

Mass Spec 534.8 confirming Formula

Applications in Drug Development

CHP is increasingly utilized in smart drug delivery systems due to its pH-sensitivity.[1][2]
e Mechanism: The free carboxylic acid group (

) is protonated at physiological pH (7.[1]4) but becomes non-ionized or interacts differently in
acidic environments (e.g., tumor microenvironments, pH < 6.5).[1][2]

e Liposomal Formulations: CHP is incorporated into liposomes to trigger the release of
payloads (like Doxorubicin) upon endocytosis into acidic endosomes. The conformational
change of the phthalate group disrupts the lipid bilayer, releasing the drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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